Cas no 2613382-66-2 (N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride)

• Product Name: N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride
• CAS No: 2613382-66-2
• MF: C₉H₂₀ClN₃O₂
• MW: 237.727001190186
• MDL: MFCD33032369
• CID: 5664570
• PubChem ID: 165905540
• Update Time: 2025-07-08

N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2613382-66-2
• N,N-dimethyl-3-[N-methyl-2-(methylamino)acetamido]propanamide hydrochloride
• EN300-27191007
• N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride

• MDL： MFCD33032369
• Inchi： 1S/C9H19N3O2.ClH/c1-10-7-9(14)12(4)6-5-8(13)11(2)3;/h10H,5-7H2,1-4H3;1H
• InChI Key： IENWHFBFRKIJFV-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN(C)C(CNC)=O)N(C)C

Computed Properties

• Exact Mass: 237.1244046g/mol
• Monoisotopic Mass: 237.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Additional information on N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride

Introduction to N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride (CAS No. 2613382-66-2)

N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride, a compound with the CAS number 2613382-66-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The hydrochloride salt form of this molecule enhances its solubility and bioavailability, making it a promising candidate for further investigation in therapeutic contexts.

The molecular formula of N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride underscores its intricate chemical composition. The presence of multiple functional groups, including amides and amines, suggests a high degree of reactivity and versatility. These features are particularly intriguing for researchers exploring novel synthetic pathways and pharmacological targets. The compound's structure is likely to influence its interactions with biological systems, making it a valuable subject for computational modeling and experimental validation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules with multifunctional properties. N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride fits well within this trend, offering a unique combination of structural features that could be exploited for therapeutic benefits. Studies have begun to explore its potential in modulating various biological pathways, particularly those involving enzyme inhibition and signal transduction. The compound's ability to interact with multiple targets makes it an attractive candidate for the development of next-generation drugs.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that it may exhibit properties relevant to the treatment of neurological disorders, inflammatory conditions, and even certain types of cancer. The precise mechanisms by which it exerts its effects are still under investigation, but preliminary data suggest that its amine and amide functionalities play a crucial role in mediating its biological activity. This has sparked interest among scientists who are keen on unraveling the complexities of drug-receptor interactions.

The synthesis of N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride presents unique challenges due to its complex structure. However, advancements in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Researchers are leveraging cutting-edge techniques such as solid-phase synthesis and flow chemistry to optimize the production process. These innovations not only improve yield but also enhance purity, ensuring that subsequent biological evaluations are conducted with high-quality material.

The pharmacokinetic profile of any therapeutic compound is critical to its overall efficacy and safety profile. For N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride, understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining optimal dosing regimens and predicting potential side effects. Preclinical studies are underway to assess these parameters, providing valuable insights into the compound's behavior within the human body. Such studies are foundational for designing effective clinical trials and translating laboratory findings into practical therapeutic applications.

The regulatory landscape for new drug candidates is stringent and requires rigorous testing to ensure both safety and efficacy. The development pipeline for N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride is navigating these challenges with careful planning and adherence to regulatory guidelines. Researchers are collaborating closely with regulatory agencies to ensure that all data submitted aligns with required standards. This collaborative approach increases the likelihood of successful approval and market entry for this promising compound.

In conclusion, N,N-dimethyl-3-N-methyl-2-(methylamino)acetamidopropanamide hydrochloride (CAS No. 2613382-66-2) represents a significant stride forward in pharmaceutical innovation. Its complex structure, multifunctional properties, and potential therapeutic applications make it a compelling subject for further research. As scientists continue to unravel its pharmacological secrets, this compound holds promise for addressing some of the most pressing medical challenges of our time. The journey from laboratory discovery to clinical application is long and arduous, but the potential rewards make it a worthwhile endeavor.